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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070

Application Notes and Protocols for
Bromofluoromethane Solutions
Introduction

Bromofluoromethane (CH2BrF) is a halogenated hydrocarbon with applications in specialized
chemical synthesis. Due to its volatile nature and potential health hazards, strict protocols for
its handling and storage are imperative to ensure the safety of laboratory personnel and the
integrity of experimental outcomes. These application notes provide detailed procedures for the
safe management of bromofluoromethane solutions in a research and development setting.

Physicochemical Properties and Hazards

Bromofluoromethane is a colorless gas at room temperature with a boiling point of 19 °C.[1] It
is soluble in alcohol and highly soluble in chloroform.[1] While stable under recommended
storage conditions, it is sensitive to sunlight and can undergo photolysis to release bromine
radicals, which are potent ozone-depleting species.[2][3]

Bromofluoromethane is classified as a toxic substance and can cause skin and eye irritation.
[4] Inhalation of vapors may lead to respiratory irritation, dizziness, and other central nervous
system effects. Personal protective equipment (PPE) is mandatory when handling this
compound.

Table 1: Hazard ldentification and Classification
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Hazard Class GHS Classification Precautionary Statements

P270: Do not eat, drink or
smoke when using this
product. P301+P316: IF
SWALLOWED: Get

emergency medical help

Acute Toxicity, Oral Category 4

immediately.

P264: Wash skin thoroughly

after handling. P280: Wear
Skin Corrosion/Irritation Category 2 protective gloves/protective

clothing/eye protection/face

protection.

P262: Do not get in eyes, on
skin, or on clothing.
P305+P351+P338: IF IN
Serious Eye Damage/Eye EYES: Rinse cautiously with
o Category 2A )
Irritation water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P260: Do not breathe

Specific target organ toxicity — _
] ) dust/fume/gas/mist/vapours/sp
single exposure (respiratory Category 3
S ray. P271: Use only outdoors
tract irritation) ] )
or in a well-ventilated area.

Data synthesized from multiple safety data sheets.

Experimental Protocols

A comprehensive assessment of PPE is critical before handling bromofluoromethane

solutions.

Table 2: Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH

standards).

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-impermeable gloves
(e.g., Viton®, Butyl rubber).
Gloves must be inspected prior

to use.

Prevents skin contact which

can cause irritation.

Body Protection

Fire/flame resistant and
impervious lab coat or

coveralls.

Protects against accidental
splashes and potential fire

hazards.

Respiratory Protection

A full-face respirator with an
appropriate organic vapor
cartridge is required if
exposure limits are exceeded
or in case of inadequate

ventilation.

Protects against inhalation of

toxic vapors.

o Ventilation: All handling of bromofluoromethane and its solutions must be conducted in a

certified chemical fume hood with a face velocity of at least 100 feet per minute (0.5 m/s).

o Dispensing:

o Use a calibrated syringe or a positive displacement pipette for transferring solutions.

o To minimize vapor release, work with chilled solutions when possible.

o Ensure all containers are securely capped when not in use.

e Spill Management:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand).
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o Collect the contaminated absorbent in a sealed, labeled container for hazardous waste
disposal.

o For larger spills, evacuate the area and follow emergency procedures.

o Remove all sources of ignition and use spark-proof tools during cleanup.[5][6]

» Waste Disposal:

o Dispose of all bromofluoromethane waste in designated, sealed, and properly labeled
hazardous waste containers.

o Follow all local, state, and federal regulations for hazardous waste disposal.

o Container: Store bromofluoromethane solutions in tightly sealed, certified containers made
of compatible materials (e.g., amber glass, stainless steel).

e Location:

o Store in a cool, dry, and well-ventilated area designated for toxic and flammable
substances.[6]

o Protect from direct sunlight and sources of ignition.
o Store away from incompatible materials such as strong oxidizing agents.
o Temperature: Maintain storage temperature between 2-8 °C to minimize vapor pressure.

Workflow and Safety Diagrams

The following diagrams illustrate the key workflows for handling and storing
bromofluoromethane solutions.
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Don Personal Protective Equipment (PPE)
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Diagram 1: Bromofluoromethane Handling Workflow

Click to download full resolution via product page

Caption: Workflow for handling bromofluoromethane solutions.
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Use Tightly Sealed, Compatible Container

'

Label Container with Contents and Hazards

Containerization

Transfer to Storage

v

Designated Cool, Dry, Well-Ventilated Area

Y

Segregate from Incompatible Materials

Protect from Direct Sunlight

Storage Location

Diagram 2: Bromofluoromethane Storage Protocol

Click to download full resolution via product page

Caption: Protocol for the safe storage of bromofluoromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromofluoromethane-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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